Cas no 39031-71-5 (alpha-L-Idopyranosiduronic acid, phenyl)

• Product Name: alpha-L-Idopyranosiduronic acid, phenyl
• CAS No: 39031-71-5
• MF: C₁₂H₁₄O₇
• MW: 270.235364437103
• CID: 310509
• PubChem ID: 193782
• Update Time: 2024-02-29

alpha-L-Idopyranosiduronic acid, phenyl Chemical and Physical Properties

Names and Identifiers

• a-L-Idopyranosiduronic acid,phenyl
• Phenyl α-L-idopyranosiduronic acid
• PLIDN
• Phenyl-alpha-L-iduronide
• alpha-L-Idopyranosiduronic acid, phenyl

• Inchi： 1S/C12H14O7/c13-7-8(14)10(11(16)17)19-12(9(7)15)18-6-4-2-1-3-5-6/h1-5,7-10,12-15H,(H,16,17)/t7-,8-,9+,10+,12+/m0/s1
• InChI Key： WVHAUDNUGBNUDZ-DSPMHBFJSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@@H]1C(=O)O)O)O)O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 270.073953
• Monoisotopic Mass: 270.073953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116
• XLogP3: 0

Experimental Properties

• Density: 1.587
• Boiling Point: 542°Cat760mmHg
• Flash Point: 212.3°C
• Refractive Index: 1.646